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Cat. No.: B052129
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Abstract

This technical guide provides an in-depth analysis of the key spectroscopic data for 2-
(Ethylthio)ethanol (CAS No. 110-77-0), a versatile chemical intermediate used in the
synthesis of pesticides, lubricants, and plasticizers[1][2]. Accurate structural confirmation and
purity assessment are critical in drug development and chemical research, making a thorough
understanding of its spectroscopic signature essential. This document synthesizes data from
Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy to create a detailed
molecular fingerprint. We will explore not only the spectral data itself but also the underlying
chemical principles that dictate the observed signals, providing researchers with a robust
framework for compound identification and quality control.

Molecular Structure and Physicochemical
Properties
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2-(Ethylthio)ethanol, also known as Ethyl 2-hydroxyethyl sulfide, is a bifunctional molecule
containing both a hydroxyl group and a thioether linkage[3]. This structure dictates its chemical
properties and provides distinct handles for spectroscopic analysis.

e Molecular Formula: CaH100S[1]
e Molecular Weight: 106.19 g/mol [1]
o Appearance: Colorless to pale straw-colored liquid with a characteristic unpleasant odor[1].

The structural arrangement and atom numbering for the purpose of spectroscopic assignment
are detailed below.

Caption: Molecular structure of 2-(Ethylthio)ethanol with carbons numbered for NMR
assignments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry.
By probing the magnetic environments of *H and 13C nuclei, we can map the molecular
framework with high precision.

'H NMR Spectroscopy

The proton NMR spectrum of 2-(Ethylthio)ethanol displays five distinct signals, corresponding
to the five unique proton environments in the molecule. The chemical shift (&) of each proton is
influenced by the electronegativity of adjacent atoms (O > S), while the signal multiplicity arises
from spin-spin coupling with neighboring protons.
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. , . Coupling
Assignment Chemical Shift o ]
Multiplicity Integration Constant (J,

(Protons on) (3, ppm)

Hz)
C1 (CHs) ~1.25 Triplet (t) 3H ~7.4
C2 (S-CHz2-C) ~2.55 Quartet (q) 2H ~7.4
C3 (S-CHz) ~2.72 Triplet () 2H ~6.5
C4 (O-CHz) ~3.70 Triplet (1) 2H ~6.5
OH Variable Singlet (s, broad) 1H N/A

Note: Data synthesized from publicly available spectra in the NIST Chemistry WebBook and

PubChem databases.[1][4][5] The exact chemical shifts can vary slightly based on the solvent

and concentration.

Interpretation and Field Insights:

o Causality of Chemical Shifts: The methylene protons on C4 (~3.70 ppm) are the most

downfield-shifted aliphatic protons. This is a direct consequence of the adjacent, highly

electronegative oxygen atom, which withdraws electron density and "deshields” the nuclei

from the external magnetic field[6]. The protons on C2 and C3 are shifted downfield relative

to a standard alkane due to the influence of the sulfur atom, though to a lesser extent than

oxygen. The methyl protons on C1 are the most upfield, as expected for a terminal alky!l

group.

e Spin-Spin Coupling: The coupling patterns provide definitive evidence of connectivity.

o The C1 methyl protons are split into a triplet by the two neighboring protons on C2.

o Conversely, the C2 methylene protons are split into a quartet by the three protons on C1.

This classic triplet-quartet pattern is a hallmark of an ethyl group.

o The C3 and C4 methylene groups are adjacent and split each other into triplets.

o Hydroxyl Proton: The OH proton signal is often broad and does not exhibit coupling in

standard spectra due to rapid chemical exchange with trace amounts of acid or water in the
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solvent (typically CDCI3)[7]. Its chemical shift is highly variable and depends on
concentration, temperature, and solvent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Guide to the Spectroscopic Characterization of 2-
(Ethylthio)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052129/docs#a-guide-to-the-spectroscopic-
characterization-of-2-ethylthio-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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